![molecular formula C20H22BrClN2O3S B4765963 4-Bromo-N-(4-chloro-benzyl)-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide](/img/structure/B4765963.png)
4-Bromo-N-(4-chloro-benzyl)-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide
Overview
Description
4-Bromo-N-(4-chloro-benzyl)-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide, also known as BZP, is a synthetic compound that has been widely studied for its potential applications in scientific research. BZP belongs to a class of compounds known as piperazines, which have been found to exhibit a range of biological activities. In
Mechanism of Action
4-Bromo-N-(4-chloro-benzyl)-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide's mechanism of action is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. This compound has been found to act as a partial agonist at both serotonin and dopamine receptors, which may contribute to its effects on mood and behavior. This compound has also been found to inhibit the reuptake of monoamine neurotransmitters, which may further contribute to its effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. In animal studies, this compound has been found to increase locomotor activity and induce hyperthermia. This compound has also been found to increase the release of dopamine and serotonin in the brain, which may contribute to its effects on mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of 4-Bromo-N-(4-chloro-benzyl)-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide is that it exhibits a range of biological activities, making it a potential candidate for the development of novel therapeutics. However, one limitation of this compound is that its mechanism of action is not fully understood. Additionally, this compound has been found to exhibit some toxic effects, particularly at high doses, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on 4-Bromo-N-(4-chloro-benzyl)-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide. One area of interest is the development of novel therapeutics based on this compound's biological activities. Another area of interest is the further elucidation of this compound's mechanism of action, which may provide insights into the development of new drugs for neurological and psychiatric disorders. Additionally, research on the toxic effects of this compound may help to identify ways to minimize its potential harm.
Scientific Research Applications
4-Bromo-N-(4-chloro-benzyl)-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit a range of biological activities, including serotonin and dopamine receptor agonism, as well as inhibition of monoamine reuptake. These activities make this compound a potential candidate for the development of novel therapeutics for a variety of neurological and psychiatric disorders.
properties
IUPAC Name |
4-bromo-N-[(4-chlorophenyl)methyl]-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22BrClN2O3S/c21-17-6-10-19(11-7-17)28(26,27)24(14-16-4-8-18(22)9-5-16)15-20(25)23-12-2-1-3-13-23/h4-11H,1-3,12-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVBGPNCMVSVGBZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN(CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22BrClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.